Cas no 2679933-50-5 (benzyl N-[(1S)-1-(3-hydroxyphenyl)ethyl]carbamate)

Benzyl N-[(1S)-1-(3-hydroxyphenyl)ethyl]carbamate is a chiral carbamate derivative featuring a benzyl-protected amine group and a 3-hydroxyphenyl substituent. Its stereospecific (S)-configuration ensures high enantiopurity, making it valuable for asymmetric synthesis and pharmaceutical intermediates. The presence of the hydroxyl group enhances reactivity for further functionalization, while the carbamate moiety offers stability under various reaction conditions. This compound is particularly useful in peptidomimetics and bioactive molecule development due to its rigid structure and potential for hydrogen bonding. Its well-defined chiral center and synthetic versatility make it a preferred choice for researchers in medicinal chemistry and organic synthesis.
benzyl N-[(1S)-1-(3-hydroxyphenyl)ethyl]carbamate structure
2679933-50-5 structure
Product Name:benzyl N-[(1S)-1-(3-hydroxyphenyl)ethyl]carbamate
CAS No:2679933-50-5
MF:C16H17NO3
MW:271.311084508896
CID:5920243
PubChem ID:165914737
Update Time:2025-11-01

benzyl N-[(1S)-1-(3-hydroxyphenyl)ethyl]carbamate Chemical and Physical Properties

Names and Identifiers

    • benzyl N-[(1S)-1-(3-hydroxyphenyl)ethyl]carbamate
    • EN300-7168178
    • 2679933-50-5
    • Inchi: 1S/C16H17NO3/c1-12(14-8-5-9-15(18)10-14)17-16(19)20-11-13-6-3-2-4-7-13/h2-10,12,18H,11H2,1H3,(H,17,19)/t12-/m0/s1
    • InChI Key: QVLMUGJSBPCLGN-LBPRGKRZSA-N
    • SMILES: O(CC1C=CC=CC=1)C(N[C@@H](C)C1C=CC=C(C=1)O)=O

Computed Properties

  • Exact Mass: 271.12084340g/mol
  • Monoisotopic Mass: 271.12084340g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 5
  • Complexity: 302
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 58.6Ų

benzyl N-[(1S)-1-(3-hydroxyphenyl)ethyl]carbamate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-7168178-0.05g
benzyl N-[(1S)-1-(3-hydroxyphenyl)ethyl]carbamate
2679933-50-5 95.0%
0.05g
$1296.0 2025-03-12
Enamine
EN300-7168178-0.1g
benzyl N-[(1S)-1-(3-hydroxyphenyl)ethyl]carbamate
2679933-50-5 95.0%
0.1g
$1357.0 2025-03-12
Enamine
EN300-7168178-0.25g
benzyl N-[(1S)-1-(3-hydroxyphenyl)ethyl]carbamate
2679933-50-5 95.0%
0.25g
$1420.0 2025-03-12
Enamine
EN300-7168178-0.5g
benzyl N-[(1S)-1-(3-hydroxyphenyl)ethyl]carbamate
2679933-50-5 95.0%
0.5g
$1482.0 2025-03-12
Enamine
EN300-7168178-1.0g
benzyl N-[(1S)-1-(3-hydroxyphenyl)ethyl]carbamate
2679933-50-5 95.0%
1.0g
$1543.0 2025-03-12
Enamine
EN300-7168178-2.5g
benzyl N-[(1S)-1-(3-hydroxyphenyl)ethyl]carbamate
2679933-50-5 95.0%
2.5g
$3025.0 2025-03-12
Enamine
EN300-7168178-5.0g
benzyl N-[(1S)-1-(3-hydroxyphenyl)ethyl]carbamate
2679933-50-5 95.0%
5.0g
$4475.0 2025-03-12
Enamine
EN300-7168178-10.0g
benzyl N-[(1S)-1-(3-hydroxyphenyl)ethyl]carbamate
2679933-50-5 95.0%
10.0g
$6635.0 2025-03-12

Additional information on benzyl N-[(1S)-1-(3-hydroxyphenyl)ethyl]carbamate

Comprehensive Overview of Benzyl N-[(1S)-1-(3-hydroxyphenyl)ethyl]carbamate (CAS No. 2679933-50-5)

Benzyl N-[(1S)-1-(3-hydroxyphenyl)ethyl]carbamate (CAS No. 2679933-50-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This chiral carbamate derivative is characterized by its unique stereochemistry and functional groups, making it a valuable intermediate in the synthesis of bioactive molecules. The presence of a hydroxyphenyl moiety and a benzyl carbamate group enhances its reactivity and potential applications in drug discovery.

In recent years, the demand for chiral building blocks like Benzyl N-[(1S)-1-(3-hydroxyphenyl)ethyl]carbamate has surged, driven by the growing focus on enantioselective synthesis and precision medicine. Researchers are particularly interested in its role in developing targeted therapies for neurological and metabolic disorders. The compound's CAS No. 2679933-50-5 is frequently searched in academic databases, reflecting its relevance in cutting-edge scientific studies.

One of the key advantages of Benzyl N-[(1S)-1-(3-hydroxyphenyl)ethyl]carbamate is its versatility in organic synthesis. Its hydroxyl group allows for further functionalization, enabling the creation of complex molecules with high stereochemical purity. This property aligns with the current trend in green chemistry, where efficient and sustainable synthetic routes are prioritized. The compound's benzyl-protecting group also offers stability during multi-step reactions, a feature highly valued in peptide chemistry and small-molecule drug development.

The pharmacokinetic profile of derivatives derived from Benzyl N-[(1S)-1-(3-hydroxyphenyl)ethyl]carbamate is another area of active investigation. With the rise of computational chemistry and AI-driven drug design, researchers are leveraging tools like molecular docking to predict its interactions with biological targets. This approach is particularly relevant given the increasing interest in personalized medicine and structure-activity relationships (SAR).

From an industrial perspective, Benzyl N-[(1S)-1-(3-hydroxyphenyl)ethyl]carbamate is often discussed in the context of scale-up synthesis and process optimization. Manufacturers are exploring catalytic asymmetric methods to produce this compound efficiently, addressing the need for cost-effective and environmentally friendly production. The compound's CAS No. 2679933-50-5 is commonly referenced in patents related to chiral auxiliaries and pharmaceutical intermediates.

In summary, Benzyl N-[(1S)-1-(3-hydroxyphenyl)ethyl]carbamate (CAS No. 2679933-50-5) represents a critical tool in modern medicinal chemistry. Its unique structural features and broad applicability make it a focal point for researchers tackling challenges in drug discovery, synthetic methodology, and biomolecular engineering. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing next-generation therapeutics.

Recommended suppliers
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd